3-(3-Methylbut-1-y)-3-azabicyclo[3.1 .0]hexane-2,4-dione

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-(3-methylbutyl)-3-azabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C10H15NO2/c1-6(2)3-4-11-9(12)7-5-8(7)10(11)13/h6-8H,3-5H2,1-2H3
• InChI Key: UCIKXDASZBDKHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2CC2C1=O

Description

3-(3-Methylbut-1-y)-3-azabicyclo[3.1 .0]hexane-2,4-dione is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (0.11 g) was added to a solution of 3-azabicyclo[3.1.0]hexane-2,4-dione (0.3 g) in dry tetrahydrofuran (10 ml) under a nitrogen atmosphere at room temperature. The suspension was stirred for 5 minutes and 1-iodo-3-methylbutane (0.53 g) was then added in one portion to the reaction mixture. After stirring for two hours at room temperature, dimethylformamide (5 ml) was added and the reaction mixture was stirred for a further 16 hours at room temperature. The reaction mixture was diluted with dichloromethane and then partitioned with water (20 ml). The aqueous phase was extracted with dichloromethane (20 ml) and the combined organic extracts were washed with water (2×20 ml), dried (MgSO4) and evaporated in vacuo. The residue was purified by chromatography on silica gel (50 g) using 25% ethyl acetate/hexane as eluant to give the title compound as a colourless oil.